Cas no 2271036-46-3 (4-[[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]amino]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione)

• Product name: 4-[[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]amino]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 2271036-46-3
• MF: C₂₁H₂₆N₆O₇
• MW: 474.467144489288
• CID: 5051954
• PubChem ID: 150599703

4-[[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]amino]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]amino]-2-(2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
• AKOS040757516
• BP-27852
• Pomalidomide 4'-PEG3-azide
• LCZC440
• Pomalidomide-PEG3-C2-azide
• DA-66806
• E85794
• 4-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylamino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• SCHEMBL24334487
• HY-130652
• 4-((2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• 2271036-46-3
• CS-0110045
• Pomalidomide4''-PEG3-azide

• Inchi： 1S/C21H26N6O7/c22-26-24-7-9-33-11-13-34-12-10-32-8-6-23-15-3-1-2-14-18(15)21(31)27(20(14)30)16-4-5-17(28)25-19(16)29/h1-3,16,23H,4-13H2,(H,25,28,29)
• InChI Key： IRPMZWZENVORCT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 474.18629719g/mol
• Monoisotopic Mass: 474.18629719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 138